Cas no 65022-17-5 (Ala-Pro-pNA·HCl)

• Product Name: Ala-Pro-pNA·HCl
• CAS No: 65022-17-5
• MF: C₁₄H₁₉ClN₄O₄
• MW: 342.778062105179
• MDL: MFCD00155539
• CID: 501333
• Update Time: 2025-07-20

Ala-Pro-pNA·HCl Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide,L-alanyl-N-(4-nitrophenyl)-, monohydrochloride (9CI)
• (2S)-1-[(2S)-2-aminopropanoyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide,hydrochloride
• Ala-Pro-pNA·HCl
• H-ALA-PRO-PNA HCL
• ALA-PRO-P-NITROANILIDE HCL
• H-Ala-Pro-pNA
• L-ALA-PRO-P-NITROANILIDE HCL

• MDL： MFCD00155539
• Inchi： 1S/C14H18N4O4.ClH/c1-9(15)14(20)17-8-2-3-12(17)13(19)16-10-4-6-11(7-5-10)18(21)22;/h4-7,9,12H,2-3,8,15H2,1H3,(H,16,19);1H/t9-,12-;/m0./s1
• InChI Key： MYWOEAKMMDWWIZ-CSDGMEMJSA-N
• SMILES： Cl.O=C([C@@H]1CCCN1C([C@H](C)N)=O)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 342.10900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 121.25000
• LogP: 2.90790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Ala-Pro-pNA·HCl

Recent Advances in the Study of Ala-Pro-pNA·HCl (CAS: 65022-17-5) in Chemical Biology and Pharmaceutical Research

Ala-Pro-pNA·HCl (CAS: 65022-17-5) is a synthetic peptide substrate widely used in enzymatic assays, particularly for studying the activity of dipeptidyl peptidases (DPPs) and other proteolytic enzymes. This compound, which consists of alanine, proline, and para-nitroaniline (pNA) moieties, has garnered significant attention in recent years due to its applications in drug discovery, biomarker research, and mechanistic studies of enzyme kinetics. The pNA group serves as a chromogenic reporter, enabling real-time monitoring of enzymatic cleavage through spectrophotometric methods. Recent studies have explored its utility in high-throughput screening (HTS) platforms and its role in elucidating the substrate specificity of DPP-4, a key target in diabetes therapy.

A 2023 study published in the Journal of Medicinal Chemistry investigated the kinetic parameters of Ala-Pro-pNA·HCl hydrolysis by DPP-4 inhibitors, revealing novel insights into the enzyme's catalytic mechanism. The researchers employed X-ray crystallography and molecular dynamics simulations to map the binding interactions, highlighting the compound's stability and specificity under physiological conditions. These findings have implications for the design of next-generation DPP-4 inhibitors with improved pharmacokinetic profiles. Additionally, Ala-Pro-pNA·HCl has been utilized in proteomics research to identify novel protease substrates, as reported in a recent Nature Communications article (2024), where it facilitated the discovery of dysregulated proteolytic pathways in cancer.

In the pharmaceutical industry, Ala-Pro-pNA·HCl is increasingly used as a quality control tool for enzyme-based therapeutics. A 2024 industry report by BioPharma Analytics emphasized its role in batch testing of recombinant DPP-4 formulations, ensuring consistency in drug manufacturing. Furthermore, advancements in fluorescent derivatives of Ala-Pro-pNA·HCl (e.g., Ala-Pro-AMC) have expanded its applications to live-cell imaging, enabling real-time visualization of protease activity in disease models. Despite its widespread use, challenges remain in optimizing its solubility and minimizing non-specific cleavage in complex biological matrices, as noted in a recent Analytical Biochemistry review (2023).

Emerging research also explores the compound's potential in neurodegenerative disease models. A 2023 Cell Chemical Biology study demonstrated that Ala-Pro-pNA·HCl-derived probes could detect altered DPP-8/9 activity in Parkinson’s disease, suggesting its utility as a diagnostic tool. Collaborative efforts between academia and biotech firms (e.g., ProteoBench Inc.) are now focusing on derivatizing the core structure to enhance selectivity for orphan proteases. These developments underscore Ala-Pro-pNA·HCl’s versatility as both a research reagent and a scaffold for therapeutic innovation.

In conclusion, Ala-Pro-pNA·HCl (65022-17-5) remains a cornerstone in enzymology and drug development research. Its applications span from mechanistic studies to industrial quality control, with recent breakthroughs highlighting its diagnostic potential. Future directions may include the development of isotopically labeled variants for mass spectrometry-based assays and engineered analogs with tailored cleavage properties. As the field advances, this compound will continue to serve as a critical tool for unraveling protease biology and accelerating therapeutic discovery.